Phthalic anhydride
Phthalic anhydride
Phthalic anhydride is an industrially important chemical. It can be prepared from o-xylene or naphthalene. It is widely used for the industrial preparation of plasticizers for PVC (polyvinyl chloride).
Phthalic anhydride can be synthesized via oxidation of o-xylene, in the presence of V2O5/TiO2 monolithic catalyst supported by aluminium honeycomb.
Phthalic anhydride is an anhydride of phthalic acid and a key intermediate in the production of plasticizers, dyes, polyesters resins, modifiers for rubber, and polymers.
Phthalic anhydride appears as a colorless to white lustrous solid in the form of needles with a mild distinctive odor. Moderately toxic by inhalation or ingestion and a skin irritant. Melting point 64°F Flash point 305°F. Forms a corrosive solution when mixed with water. Used in the manufacture of materials such as artificial resins.
Phthalic anhydride is the cyclic dicarboxylic anhydride that is the anhydride of phthalic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a member of 2-benzofurans.
Exposure to phthalic anhydride may occur during its use as a chemical intermediate in the plastics industry. The acute (short-term) effects from exposure to phthalic anhydride in humans consists of irritation to the eyes, respiratory tract, and skin, but no permanent injury is observed. Chronic (long-term) effects observed in workers exposed to phthalic anhydride included conjunctivitis, rhinitis, rhinoconjunctivitis, bronchitis, and irritation of the skin and mucous membranes of the respiratory tract. Animal studies indicate that chronic exposure to phthalic anhydride vapor causes congestion, irritation, and injury to lung cells. No studies are available on the reproductive, developmental, or carcinogenic effects of phthalic anhydride in humans. EPA has not classified phthalic anhydride for carcinogenicity.
Phthalic anhydride can be synthesized via oxidation of o-xylene, in the presence of V2O5/TiO2 monolithic catalyst supported by aluminium honeycomb.
Phthalic anhydride is an anhydride of phthalic acid and a key intermediate in the production of plasticizers, dyes, polyesters resins, modifiers for rubber, and polymers.
Phthalic anhydride appears as a colorless to white lustrous solid in the form of needles with a mild distinctive odor. Moderately toxic by inhalation or ingestion and a skin irritant. Melting point 64°F Flash point 305°F. Forms a corrosive solution when mixed with water. Used in the manufacture of materials such as artificial resins.
Phthalic anhydride is the cyclic dicarboxylic anhydride that is the anhydride of phthalic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a member of 2-benzofurans.
Exposure to phthalic anhydride may occur during its use as a chemical intermediate in the plastics industry. The acute (short-term) effects from exposure to phthalic anhydride in humans consists of irritation to the eyes, respiratory tract, and skin, but no permanent injury is observed. Chronic (long-term) effects observed in workers exposed to phthalic anhydride included conjunctivitis, rhinitis, rhinoconjunctivitis, bronchitis, and irritation of the skin and mucous membranes of the respiratory tract. Animal studies indicate that chronic exposure to phthalic anhydride vapor causes congestion, irritation, and injury to lung cells. No studies are available on the reproductive, developmental, or carcinogenic effects of phthalic anhydride in humans. EPA has not classified phthalic anhydride for carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
85-44-9
VCID:
VC21102393
InChI:
InChI=1S/C8H4O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
SMILES:
C1=CC=C2C(=C1)C(=O)OC2=O
Molecular Formula:
C8H4O3
C6H4(CO)2O
C8H4O3
C6H4(CO)2O
C8H4O3
Molecular Weight:
148.11 g/mol
Phthalic anhydride
CAS No.: 85-44-9
Cat. No.: VC21102393
Molecular Formula: C8H4O3
C6H4(CO)2O
C8H4O3
Molecular Weight: 148.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phthalic anhydride is an industrially important chemical. It can be prepared from o-xylene or naphthalene. It is widely used for the industrial preparation of plasticizers for PVC (polyvinyl chloride). Phthalic anhydride can be synthesized via oxidation of o-xylene, in the presence of V2O5/TiO2 monolithic catalyst supported by aluminium honeycomb. Phthalic anhydride is an anhydride of phthalic acid and a key intermediate in the production of plasticizers, dyes, polyesters resins, modifiers for rubber, and polymers. Phthalic anhydride appears as a colorless to white lustrous solid in the form of needles with a mild distinctive odor. Moderately toxic by inhalation or ingestion and a skin irritant. Melting point 64°F Flash point 305°F. Forms a corrosive solution when mixed with water. Used in the manufacture of materials such as artificial resins. Phthalic anhydride is the cyclic dicarboxylic anhydride that is the anhydride of phthalic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a member of 2-benzofurans. Exposure to phthalic anhydride may occur during its use as a chemical intermediate in the plastics industry. The acute (short-term) effects from exposure to phthalic anhydride in humans consists of irritation to the eyes, respiratory tract, and skin, but no permanent injury is observed. Chronic (long-term) effects observed in workers exposed to phthalic anhydride included conjunctivitis, rhinitis, rhinoconjunctivitis, bronchitis, and irritation of the skin and mucous membranes of the respiratory tract. Animal studies indicate that chronic exposure to phthalic anhydride vapor causes congestion, irritation, and injury to lung cells. No studies are available on the reproductive, developmental, or carcinogenic effects of phthalic anhydride in humans. EPA has not classified phthalic anhydride for carcinogenicity. |
|---|---|
| CAS No. | 85-44-9 |
| Molecular Formula | C8H4O3 C6H4(CO)2O C8H4O3 |
| Molecular Weight | 148.11 g/mol |
| IUPAC Name | 2-benzofuran-1,3-dione |
| Standard InChI | InChI=1S/C8H4O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H |
| Standard InChI Key | LGRFSURHDFAFJT-UHFFFAOYSA-N |
| Impurities | The most troublesome impurity is phthalide (1(3)-isobenzofuranone), which is structurally similar to phthalic anhydride. Impure phthalic anhydride may contain small amt of maleic anhydride & traces of naphthoquinone, which might augment irritant action. |
| SMILES | C1=CC=C2C(=C1)C(=O)OC2=O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)OC2=O |
| Boiling Point | 563 °F at 760 mm Hg (sublimes) (NTP, 1992) 295.0 °C 285.3 °C 284 °C (sublimes) 563°F |
| Colorform | White, lustrous needles Colorless needles; monoclinic or rhombic prisms White needles from alcohol and benzene White solid (flake) or a clear colorless liquid (molten) |
| Flash Point | 305 °F (NTP, 1992) 305 °F (152 °C) (Closed cup) 329 °F (Open cup); 305 °F (Closed cup) 152 °C c.c. 305°F |
| Melting Point | 267.4 °F (NTP, 1992) 130.8 °C 131.4 °C 131 °C 267.4°F 267°F |
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